
In-Depth Technical Guide: Physicochemical
Properties of MHC00188

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: MHC00188

Cat. No.: B12364662

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
MHC00188 is a novel small molecule identified as an allosteric inhibitor of Autotaxin (ATX), a

key enzyme in the lysophosphatidic acid (LPA) signaling pathway. With a half-maximal

inhibitory concentration (IC50) in the low micromolar range, MHC00188 presents a promising

scaffold for the development of therapeutics targeting pathologies associated with aberrant ATX

activity, including fibrosis, inflammation, and cancer. This technical guide provides a

comprehensive overview of the known physicochemical properties of MHC00188, detailed

experimental methodologies for its identification and characterization, and a visualization of its

relevant biological pathway and discovery workflow.

Physicochemical Properties
A summary of the key physicochemical properties of MHC00188 is presented in Table 1. These

data have been compiled from available chemical supplier information and the primary

scientific literature.

Table 1: Physicochemical Properties of MHC00188
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Property Value Source

IUPAC Name Not available in public domain -

Molecular Formula C22H26N6OS
MedchemExpress, BioCat

GmbH[1][2]

Molecular Weight 422.55 g/mol
MedchemExpress, BioCat

GmbH[1][2]

CAS Number 1380881-85-5
MedchemExpress, BioCat

GmbH[1][2]

Canonical SMILES Not available in public domain -

Appearance Solid powder (presumed) General knowledge

Melting Point Data not available -

Boiling Point Data not available -

Solubility Data not available -

pKa Data not available -

Biological Activity
Allosteric inhibitor of Autotaxin

(ATX)
MedchemExpress[2]

IC50 2.53 µM MedchemExpress[2]

Biological Context: The Autotaxin Signaling
Pathway
Autotaxin (ATX) is a secreted lysophospholipase D that plays a crucial role in extracellular

signaling by converting lysophosphatidylcholine (LPC) into the bioactive lipid mediator

lysophosphatidic acid (LPA).[3][4][5] LPA then binds to a family of G protein-coupled receptors

(LPAR1-6), initiating a cascade of downstream signaling events that regulate fundamental

cellular processes such as proliferation, migration, and survival.[3][4] Dysregulation of the ATX-

LPA signaling axis has been implicated in a variety of pathological conditions, making ATX a

compelling target for therapeutic intervention.[3][4][5]
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Caption: The Autotaxin-LPA signaling pathway and the inhibitory action of MHC00188.

Experimental Protocols
The identification of MHC00188 was achieved through a combination of in silico virtual

screening and subsequent in vitro validation. While the full, detailed experimental protocols

from the primary research are not publicly available, this section outlines the likely

methodologies based on the abstract of the pivotal study by Stylianaki et al. and common

practices in the field.

Virtual Screening for Allosteric ATX Inhibitors
The discovery of MHC00188 was initiated with a virtual screening campaign aimed at

identifying compounds that bind to allosteric sites of the ATX enzyme. The general workflow for

such a process is depicted below and is based on the use of the Enalos Asclepios KNIME

nodes as mentioned in the literature.[6][7]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b12364662/docs?utm_src=pdf-body-img#in-depth-technical-guide-physicochemical-properties-of-mhc00188
https://www.benchchem.com/product/b12364662/docs?utm_src=pdf-body#in-depth-technical-guide-physicochemical-properties-of-mhc00188
https://www.benchchem.com/product/b12364662/docs?utm_src=pdf-body#in-depth-technical-guide-physicochemical-properties-of-mhc00188
https://www.benchchem.com/product/b12364662/docs?utm_src=pdf-body#in-depth-technical-guide-physicochemical-properties-of-mhc00188
https://www.mdpi.com/1422-0067/22/19/10220
https://pubmed.ncbi.nlm.nih.gov/18036821/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12364662?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. PDB Crystal Structure
Preparation and Alignment of ATX

2. Identification of Allosteric
Binding Sites

4. Virtual Screening
(Enalos Asclepios KNIME Node)

3. Compound Library
(e.g., 14,000 compounds)

5. Hit Selection based on
Docking Score and Binding Mode

6. In Vitro Testing
of Selected Compounds

Lead Compound
(MHC00188)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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